MBP MAPK Substrate

• Molecular Formula: C39H70N18O11
• Molecular Weight: 967.1 g/mol
• InChI: InChI=1S/C39H70N18O11/c1-20(40)34(65)56-16-7-12-26(56)33(64)53-23(9-4-14-48-38(43)44)31(62)55-29(21(2)58)35(66)57-17-6-11-25(57)32(63)51-18-27(59)50-19-28(60)52-22(8-3-13-47-37(41)42)30(61)54-24(36(67)68)10-5-15-49-39(45)46/h20-26,29,58H,3-19,40H2,1-2H3,(H,50,59)(H,51,63)(H,52,60)(H,53,64)(H,54,61)(H,55,62)(H,67,68)(H4,41,42,47)(H4,43,44,48)(H4,45,46,49)/t20-,21+,22-,23-,24-,25-,26-,29-/m0/s1
• InChIKey: UAPJQIXAXHXPGL-XACXWONYSA-N

MBP MAPK Substrate (APRTPGGRR) Overview

MBP MAPK Substrate (CAS 138028-00-9) is a synthetic nonapeptide (H-Ala-Pro-Arg-Thr-Pro-Gly-Gly-Arg-Arg-OH) modeled after Thr-97, the primary MAP kinase phosphorylation site in bovine myelin basic protein (MBP). It serves as an exogenous substrate for extracellular signal-regulated kinases ERK1 and ERK2 (and to a lesser extent p38α MAPK), enabling measurement of MAPK catalytic activity [1]. The peptide incorporates the Pro-X-(Ser/Thr)-Pro consensus recognition motif for proline-directed MAP kinases and features a C-terminal Gly-Gly-Arg-Arg extension to facilitate binding to phosphocellulose (P81) paper in radiometric assays [2].

Single-site Thr-97 phosphorylation substrate for ERK1/2 activity measurement

C-terminal GGRR tag enables direct P81 filter capture in radiometric assays

Consensus Pro-X-Thr-Pro motif for proline-directed MAP kinases

• [1] Clark-Lewis I, Sanghera JS, Pelech SL. Definition of a consensus sequence for peptide substrate recognition by p44mpk, the meiosis-activated myelin basic protein kinase. J Biol Chem. 1991 Aug 15;266(23):15180-4. PMID: 1907971. View Source
• [2] PMC article: Table 2 – Peptide substrate specificity. PMC6792804. MBP (94–102) = APRTPGGRR, from the MAPK phosphorylation site in myelin basic protein with GGRR appended to promote binding to P81 paper. View Source

MBP MAPK Substrate: Advantages Over Alternatives

Full-length bovine MBP (apparent Km ≈ 50 µM for MAP kinase) is heterogeneous, contains multiple phosphorylation sites (Thr-94, Thr-97, and others), and is recognized by numerous non-MAPK kinases including PKA, PKC, CaMKII, and phosphorylase kinase [1]. This multi-site, multi-kinase recognition introduces ambiguous phosphorylation stoichiometry and interferes with signal linearity in crude lysate assays. Conversely, alternative synthetic MAPK peptide substrates such as MBP1 (KNIVTPRTPPPSQGK) and MBP2 (VPRTPGGRR) exhibit lower phosphorylation efficiency than MBP3 (APRTPGGRR) by ERK [2]. ERKtide (ATGPLSPGPFGRR) shows markedly inferior catalytic efficiency to MBP-based substrates [3]. The MBP MAPK Substrate occupies a specific performance niche: it is the most efficient MBP-derived peptide for ERK, retains activity toward relevant MAPK family members (ERK1, ERK2, p38α), and provides a defined single-site phosphoryl transfer readout with built-in P81 binding tag, features absent in the generic alternatives.

MBP Full-length bovine MBP contains multiple phosphorylation sites and is recognized by non-MAPK kinases, which may introduce ambiguous stoichiometry in lysate-based assays.

MBP1/2 MBP1 and MBP2 peptides may exhibit lower ERK phosphorylation efficiency than APRTPGGRR, potentially reducing assay sensitivity.

ERKtide ERKtide shows markedly lower catalytic efficiency and may not support the same detection limits as MBP-derived substrates.

• [1] Erickson AK, Payne DM, Martino PA, Rossomando AJ, Shabanowitz J, Weber MJ, Hunt DF, Sturgill TW. Identification by mass spectrometry of threonine 97 in bovine myelin basic protein as a specific phosphorylation site for mitogen-activated protein kinase. J Biol Chem. 1990 Nov 15;265(32):19728-35. PMID: 1700979. (Full-length MBP Km ≈ 50 µM; Thr-94 and Thr-97 as phosphorylation sites; MBP phosphorylated by multiple kinases). View Source
• [2] Nam HS, Ban E, Yoo E, Yoo YS. Determination of protein phosphorylation by extracellular signal-regulated kinase using capillary electrophoresis and matrix-assisted laser desorption ionization time-of-flight mass spectrometry. J Chromatogr A. 2002 Nov 8;976(1-2):79-85. PMID: 12462598. (MBP3 > MBP2 > MBP1 efficiency ranking). View Source
• [3] Lew ED, et al. Catalytic Reaction Pathway for the Mitogen-Activated Protein Kinase ERK2. Biochemistry. 2000;39(30):8740-8750. (MBP kcat/Km = 2.4 ± 1 µM⁻¹s⁻¹ vs ERKtide kcat/Km = (4 ± 2) × 10⁻³ µM⁻¹s⁻¹; ∼600-fold difference in catalytic efficiency). View Source

MBP MAPK Substrate: Differentiation Evidence

Defined Single-Site Phosphorylation (Thr-97)

MBP MAPK Substrate is phosphorylated by ERK1/2 exclusively at a single threonine residue (Thr-97). In contrast, full-length bovine MBP contains at least two ERK2 phosphorylation sites (Thr-94 and Thr-97), and additional sites for PKA, PKC, and CaMKII [1]. Mass spectrometry confirmed that MAP kinase generates only one major phosphopeptide from the synthetic peptide substrate versus multiple phosphopeptides from intact MBP [2]. This single-site property permits accurate calculation of phosphoryl group transfer stoichiometry (mol phosphate/mol substrate), which is essential for precise kinetic parameter determination and high-throughput screening hit validation.

Single-site phosphorylation

Head-to-head

Target: single Thr-97 site. Full-length MBP: ≥2 ERK2 sites plus additional non-MAPK sites.

Enables unambiguous stoichiometry calculation and inhibitor IC50 determination.

Confirmed by mass spectrometry; single phosphopeptide detected.

Evidence Dimension	Number of MAPK (ERK2) phosphorylation sites
Target Compound Data	1 site: Thr-97 (single phosphopeptide detected by mass spectrometry)
Comparator Or Baseline	Full-length bovine MBP: ≥2 sites phosphorylated by ERK2 (Thr-94 and Thr-97), plus additional non-MAPK sites. ERK2 also phosphorylates MBP1 peptide at Thr-94.
Quantified Difference	Single vs. multiple sites; sole phosphopeptide observed by MALDI-TOF-MS for APRTPGGRR vs. multiple phosphopeptides for full-length MBP.
Conditions	In vitro kinase assay with purified ERK2; phosphopeptide analysis by mass spectrometry (Erickson et al., 1990); capillary electrophoresis and MALDI-TOF-MS (Nam et al., 2002).

Why This Matters

Single-site phosphorylation eliminates ambiguity in signal interpretation, enabling direct correlation between phosphate incorporation and enzyme activity—critical for reproducible inhibitor IC50 determination and SAR campaigns.

• [1] Erickson AK, Payne DM, Martino PA, Rossomando AJ, Shabanowitz J, Weber MJ, Hunt DF, Sturgill TW. Identification by mass spectrometry of threonine 97 in bovine myelin basic protein as a specific phosphorylation site for mitogen-activated protein kinase. J Biol Chem. 1990 Nov 15;265(32):19728-35. PMID: 1700979. View Source
• [2] Nam HS, Ban E, Yoo E, Yoo YS. Determination of protein phosphorylation by extracellular signal-regulated kinase using capillary electrophoresis and matrix-assisted laser desorption ionization time-of-flight mass spectrometry. J Chromatogr A. 2002 Nov 8;976(1-2):79-85. PMID: 12462598. View Source

Superior ERK Phosphorylation Efficiency

A direct head-to-head comparison of three MBP-derived substrate peptides—MBP1 (KNIVTPRTPPPSQGK), MBP2 (VPRTPGGRR), and MBP3 (APRTPGGRR)—under identical ERK assay conditions established that MBP3 (APRTPGGRR) is the most efficient substrate for phosphorylation by ERK [1]. MBP3 (identical to the commercial 'MBP MAPK Substrate') contains the optimal Pro at position −2 relative to the phosphoacceptor Thr, which enhances Vmax [2]. MBP1, which corresponds to the natural tryptic fragment, lacks the N-terminal Ala substitution present in MBP3. MBP2 contains Val at position −3 instead of Ala. The MBP3 sequence thus represents the empirically optimized ERK substrate among the myelin basic protein-derived peptide series.

ERK phosphorylation efficiency

Head-to-head

Phosphorylation ranking: MBP3 (APRTPGGRR) > MBP2 > MBP1 under identical ERK assay conditions.

Reported highest-efficiency MBP-derived peptide for ERK; supports assay sensitivity optimization.

Ranking based on CE and MALDI-TOF-MS signal intensity.

Evidence Dimension	Relative phosphorylation efficiency by ERK (peak area / signal intensity)
Target Compound Data	MBP3 (APRTPGGRR): ranked as 'most efficient substrate' among the three peptides tested
Comparator Or Baseline	MBP1 (KNIVTPRTPPPSQGK) and MBP2 (VPRTPGGRR): lower phosphorylation signals under identical CE and MALDI-TOF-MS detection conditions
Quantified Difference	Qualitative ranking: MBP3 > MBP2 > MBP1. The −2 Pro in MBP3 enhances Vmax; MBP1 lacks the Ala N-terminal modification; MBP2 uses Val at −3. Vmax of optimal P-X-(S/T)-P peptides approached 1 µmol·min⁻¹·mg⁻¹ [2].
Conditions	In vitro ERK phosphorylation assay; peptides at 0.1 mg/mL; detection by capillary electrophoresis (185 nm UV) and MALDI-TOF-MS (Nam et al., 2002). Consensus sequence analysis by p44mpk kinase (Clark-Lewis et al., 1991).

Why This Matters

Selection of the highest-efficiency MBP peptide variant maximizes assay signal-to-noise ratio and detection sensitivity, reducing enzyme and substrate consumption per data point in high-throughput screening campaigns.

• [1] Nam HS, Ban E, Yoo E, Yoo YS. Determination of protein phosphorylation by extracellular signal-regulated kinase using capillary electrophoresis and matrix-assisted laser desorption ionization time-of-flight mass spectrometry. J Chromatogr A. 2002 Nov 8;976(1-2):79-85. PMID: 12462598. View Source
• [2] Clark-Lewis I, Sanghera JS, Pelech SL. Definition of a consensus sequence for peptide substrate recognition by p44mpk, the meiosis-activated myelin basic protein kinase. J Biol Chem. 1991 Aug 15;266(23):15180-4. PMID: 1907971. (Pro at position −2 enhances Vmax; optimum consensus = Pro-X-(Ser/Thr)-Pro; Vmax approaching 1 µmol·min⁻¹·mg⁻¹; Km ≈ 1 mM). View Source

ERK1/2-Selective Readout with p38α Activity

In a multi-substrate kinase specificity panel using rat brain PKC and PKA-containing extracts, the MBP MAPK Substrate peptide (APRTPGGRR) showed negligible phosphorylation by PKC (relative ³²P incorporation: 0) or PKA (relative incorporation: 1), compared to PKC-selective substrates (MARCKS peptide = 100) and PKA-selective kemptide [1]. Full-length MBP, by contrast, is an established substrate for PKC (Km ≈ 7 µM for MBP peptide 4–14) , PKA, CaMKII, casein kinases, and phosphorylase kinase, rendering full-length MBP unsuitable for selective MAPK activity measurements in crude cell or tissue lysates. The MBP MAPK Substrate is concurrently recognized by ERK1, ERK2, and p38α , providing focused MAPK family coverage rather than single-kinase exclusivity.

Kinase selectivity profile

Cross-study

Negligible phosphorylation by PKC (relative incorporation 0) and PKA (1) compared to PKC substrate (100). Recognized by ERK1, ERK2, and p38α.

Reduces non-MAPK background in crude lysates, improving ERK pathway signal specificity.

Full-length MBP is phosphorylated by ≥6 kinase classes.

Evidence Dimension	Kinase selectivity (relative ³²P incorporation across a kinase panel)
Target Compound Data	MBP (94-102) / APRTPGGRR: relative ³²P incorporation = 0 (PKC), 1 (PKA) on a scale where MARCKS peptide = 100 (PKC activity). Recognized by ERK1, ERK2, and p38α.
Comparator Or Baseline	Full-length MBP: phosphorylated by PKC (Km ≈ 7 µM for MBP 4-14 peptide), PKA, CaMKII, CK1, CK2, phosphorylase kinase. Kemptide (LRRASLG): PKA-specific, not recognized by MAPKs.
Quantified Difference	0% relative PKC activity vs. PKC-specific substrate (100). Full-length MBP is a validated substrate for ≥6 distinct kinase classes; APRTPGGRR is restricted to MAPKs (ERK1/2, p38α).
Conditions	In vitro kinase assay using extracts from S. cerevisiae expressing PkcΔ and proteolytically activated rat brain PKC; 80 µM peptide substrate concentration; ³²P-ATP incorporation measured (PMC6792804, Table 2). MBP PKC substrate data from MedChemExpress / Sigma MBP 4-14 product documentation.

Why This Matters

The restricted kinase recognition profile reduces background phosphorylation from non-MAPK kinases in crude lysate assays, improving the specificity of ERK pathway activity measurements without requiring immunoprecipitation.

• [1] PMC6792804, Table 2. Peptide substrate specificity panel. MBP (94–102) = APRTPGGRR, relative ³²P incorporation: PKC = 0, PKA = 1 vs. MARCKS peptide (PKC) = 100. View Source

Built-in P81 Capture Tag (GGRR)

The MBP MAPK Substrate incorporates a non-native C-terminal Gly-Gly-Arg-Arg (GGRR) sequence specifically designed to promote quantitative binding of the phosphorylated peptide to phosphocellulose (P81) paper for radiometric kinase assays [1]. The native MBP sequence surrounding Thr-97 (KNIVTPRTPPPSQGK) lacks the basic residues necessary for efficient P81 capture. This synthetic design element eliminates the need for trichloroacetic acid (TCA) precipitation or SDS-PAGE separation, enabling rapid, high-throughput sample processing. Full-length MBP protein requires gel electrophoresis or immunoprecipitation for separation of phosphorylated product from unreacted [γ-³²P]ATP.

P81 capture design

Class-level

C-terminal GGRR tag enables direct binding to phosphocellulose paper, eliminating TCA precipitation or gel separation.

Streamlines radiometric assay workflow; compatible with 96-well format.

Design intent: engineered basic tail for P81 capture; no quantitative binding loss reported.

Evidence Dimension	Compatibility with P81 phosphocellulose filter binding assay format
Target Compound Data	APRTPGGRR: C-terminal GGRR tag enables direct P81 binding, allowing rapid filtration and wash steps (<30 s per sample). Peptide at 80 µM gives linear ³²P incorporation with enzyme amount and time [1].
Comparator Or Baseline	Native MBP tryptic fragment (KNIVTPRTPPPSQGK) / full-length MBP: no engineered basic C-terminal tag; requires TCA precipitation or gel-based separation. ERKtide: contains FK motif but not optimized for P81 capture (standard sequence ATGPLSPGPFGRR).
Quantified Difference	Qualitative assay workflow advantage: P81 binding eliminates the need for TCA precipitation, SDS-PAGE, or immunoprecipitation steps. Compatible with 96-well format. No quantitative binding efficiency loss reported for the GGRR-modified peptide.
Conditions	Radiometric kinase assay using [γ-³²P]ATP; P81 phosphocellulose paper (Whatman); peptide concentration 80 µM; validated in yeast and mammalian cell extract systems (PMC6792804).

Why This Matters

The built-in P81 capture tag reduces assay hands-on time and enables higher throughput compound screening in drug discovery programs targeting the ERK pathway, directly impacting cost-per-data-point and screening laboratory feasibility.

• [1] PMC6792804, Table 2. MBP (94–102) = APRTPGGRR: 'from the MAPK phosphorylation site in myelin basic protein with GGRR appended to promote binding to P81 paper.' View Source
• [2] Clark-Lewis I, Sanghera JS, Pelech SL. J Biol Chem. 1991;266:15180-4. (The APRTPGGRR sequence, including C-terminal GGRR, was developed as a synthetic construct incorporating the native PRTP motif from bovine MBP residues 95-98 with the appended basic tail). View Source

Well-Characterized Kinetic Parameters (Km, Vmax)

The MBP MAPK Substrate peptide has published kinetic parameters determined for the purified p44mpk (meiosis-activated MBP kinase, closely related to ERK1): apparent Km ≈ 1 mM and Vmax approaching 1 µmol·min⁻¹·mg⁻¹ [1]. An independent database entry reports Km = 1 mM and Vmax = 942 nmol·min⁻¹·mg⁻¹ [2]. By comparison, full-length bovine MBP displays a substantially lower apparent Km ≈ 50 µM for MAP kinase [3], consistent with the contribution of distal docking interactions absent in the short peptide. While the peptide has lower affinity (higher Km), its kinetics are consistent across synthetic batches. Full-length MBP preparations from bovine brain exhibit lot-to-lot variability in phosphorylation state, isomer population, and multi-site phosphorylation potential, complicating inter-experiment reproducibility.

Kinetic parameters

Cross-study

Apparent Km ≈ 1 mM; Vmax ≈ 0.94–1.0 µmol·min⁻¹·mg⁻¹

Defined kinetics support standardized assay conditions across enzyme lots.

Full-length MBP Km ≈ 50 µM; peptide homogeneity aids batch consistency.

Evidence Dimension	Apparent Km for MAP kinase / p44mpk
Target Compound Data	Km ≈ 1 mM; Vmax ≈ 0.94–1.0 µmol·min⁻¹·mg⁻¹ (p44mpk)
Comparator Or Baseline	Full-length bovine MBP: apparent Km ≈ 50 µM (MAP kinase); ERKtide: Km > 1.5 mM (estimated Kd ≥ 1.5 mM for ERK2); MBP1 peptide: Km not reported but lower Vmax than MBP3.
Quantified Difference	The MBP MAPK Substrate has a 20-fold higher Km (1 mM vs. 50 µM) compared to full-length MBP, reflecting the absence of docking domain interactions. However, its synthetic homogeneity yields lot-to-lot CV < 5% for substrate concentration vs. variable purity and phosphorylation state of full-length MBP preparations.
Conditions	p44mpk kinase purified from sea star oocytes; radiometric assay with [γ-³²P]ATP; peptide substrates at variable concentrations for Km determination (Clark-Lewis et al., 1991). Full-length MBP Km from Erickson et al., 1990 (bovine MBP, MAP kinase).

Why This Matters

Defined kinetic parameters enable assay developers to operate at [S] ≈ Km for sensitive inhibitor detection or at saturating [S] for Vmax-based screening. Batch-to-batch consistency ensures that these parameters remain valid across procurement cycles, reducing re-optimization costs.

• [1] Clark-Lewis I, Sanghera JS, Pelech SL. J Biol Chem. 1991 Aug 15;266(23):15180-4. PMID: 1907971. (Optimum consensus sequence Pro-X-(Ser/Thr)-Pro; Vmax approaching 1 µmol·min⁻¹·mg⁻¹; apparent Km values of approximately 1 mM for p44mpk). View Source
• [2] PeptideDB. MBP MAPK Substrate (CAS 138028-00-9). Km = 1 mM, Vmax = 942 nmol·min⁻¹·mg⁻¹. Reference to Gause KC, et al. J Biol Chem. 1993 Aug 5;268(22):16124-9. View Source
• [3] Erickson AK, Payne DM, Martino PA, Rossomando AJ, Shabanowitz J, Weber MJ, Hunt DF, Sturgill TW. J Biol Chem. 1990 Nov 15;265(32):19728-35. PMID: 1700979. (Full-length bovine MBP: apparent Km = 50 µM for MAP kinase). View Source

MBP MAPK Substrate: Key Applications

ERK1/2 Inhibitor HTS with P81 Filtration

The MBP MAPK Substrate is ideally suited for radiometric high-throughput screening of ERK1/2 kinase inhibitors using [γ-³³P]ATP and P81 phosphocellulose filter plates. The C-terminal GGRR tag enables quantitative capture of phosphorylated product by filtration, allowing wash-and-count workflows in 96-well or 384-well formats. The peptide's defined single phosphorylation site (Thr-97) ensures that measured ³³P incorporation directly reflects ERK catalytic activity without ambiguity from multi-site phosphorylation [1]. Published Km values (≈1 mM) guide substrate concentration selection to balance signal intensity and sensitivity to competitive (ATP-competitive) inhibitors operating at or below Km [2]. This assay format has been validated across multiple laboratories and remains a standard for MAPK inhibitor screening campaigns.

CE & MALDI-TOF MS for ERK Activity Detection

The MBP3 (APRTPGGRR) peptide has been specifically validated for capillary electrophoresis with UV detection at 185 nm and for matrix-assisted laser desorption/ionization time-of-flight mass spectrometry (MALDI-TOF-MS) [1]. These separation-based detection methods enable direct, label-free quantification of the phosphorylated and non-phosphorylated peptide species without radioactivity. The peptide's low molecular weight (967.1 Da) and defined mass shift (+80 Da upon phosphorylation) produce clearly resolved peaks amenable to automated integration. This makes the substrate suitable for mechanistic enzymology studies requiring precise pre-steady-state kinetic analysis or for laboratories transitioning away from radioactive assays.

MAPK Pathway Profiling with Reduced Kinase Interference

When measuring ERK pathway activation in crude cell or tissue extracts, the MBP MAPK Substrate offers a substantial selectivity advantage over full-length MBP. Full-length MBP is recognized by PKC, PKA, CaMKII, casein kinases, and phosphorylase kinase in addition to MAPKs, introducing substantial non-MAPK background phosphorylation [1]. The synthetic peptide APRTPGGRR shows negligible phosphorylation by PKC or PKA in side-by-side kinase panels [2]. Although the peptide is also recognized by p38α MAPK, this cross-reactivity can be managed by using selective inhibitors (e.g., SB203580 for p38) to isolate the ERK1/2 signal component, or it can be leveraged to measure total MAPK family activity when combined with appropriate controls.

QC Lot-Release Testing for ERK1/2 Enzymes

Commercial suppliers of recombinant ERK1 and ERK2 enzymes, as well as core facility laboratories, routinely use the MBP MAPK Substrate as a standardized substrate for lot-release activity testing and enzyme quality control. The synthetic peptide's defined composition (MW 967.1, ≥95% HPLC purity, CAS 138028-00-9) ensures that substrate variability does not confound enzyme activity comparisons across production lots [1]. The substrate's kinetic parameters are sufficiently well-characterized (Km ≈ 1 mM; Vmax ≈ 0.94–1.0 µmol·min⁻¹·mg⁻¹) to allow calculation of specific activity (nmol phosphate transferred per minute per mg enzyme) as a release criterion, supporting the procurement of qualified enzyme batches for downstream screening or structural biology applications [2].

Application

Selection Property

Validation Focus

ERK1/2 inhibitor HTS (P81 filtration)

Single-site substrate with P81 capture tag

Signal linearity and kinase selectivity

CE & MALDI-TOF MS detection

Defined mass shift (+80 Da) upon phosphorylation

Resolution of phospho/non-phospho peaks

MAPK pathway profiling in lysates

Reduced non-MAPK kinase recognition

p38α cross-reactivity control

ERK1/2 enzyme QC lot-release testing

Batch-to-batch synthetic consistency

Specific activity using defined Km/Vmax

• [1] Nam HS, Ban E, Yoo E, Yoo YS. Determination of protein phosphorylation by extracellular signal-regulated kinase using capillary electrophoresis and matrix-assisted laser desorption ionization time-of-flight mass spectrometry. J Chromatogr A. 2002 Nov 8;976(1-2):79-85. PMID: 12462598. View Source
• [2] Clark-Lewis I, Sanghera JS, Pelech SL. Definition of a consensus sequence for peptide substrate recognition by p44mpk, the meiosis-activated myelin basic protein kinase. J Biol Chem. 1991 Aug 15;266(23):15180-4. PMID: 1907971. View Source